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Compound of Interest

Compound Name: 6-bromo-1H-indene

Cat. No.: B1280595

An In-depth Technical Guide to the Physical Properties of 6-bromo-1H-indene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical properties of 6-
bromo-1H-indene, a halogenated derivative of the indene scaffold. Indene and its derivatives
are of significant interest in medicinal chemistry and materials science due to their presence in
various biologically active molecules and their utility as building blocks in organic synthesis.[1]
This document consolidates key physicochemical data, presents generalized experimental
protocols for property determination, and includes visualizations to illustrate experimental
workflows and conceptual relationships, serving as a foundational resource for professionals in
research and development.

Core Physical and Chemical Properties

6-Bromo-1H-indene is a substituted aromatic hydrocarbon with the chemical formula CoH7Br.
[2] The introduction of a bromine atom to the indene structure significantly influences its
physical and chemical characteristics.

Data Summary

A summary of the key physical properties of 6-bromo-1H-indene is presented in the table
below for easy reference and comparison.
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Property Value Source

Molecular Formula CoH7Br [2]

Molar Mass 195.06 g/mol [2][3]

Density 1.523 g/cm3 [2]

Boiling Point 245 °C [2]

Flash Point 106 °C [2]

CAS Number 33065-61-1 [21[3]1[41[5]

Storage Condition Sealed in dry, Room 2]
Temperature

Experimental Protocols

While specific, published experimental protocols for the determination of all physical properties
of 6-bromo-1H-indene are not readily available, standard methodologies for organic
compounds can be applied.[6] The following are generalized protocols for determining key
physical constants.

Melting Point Determination (General Protocol)

The melting point is a critical indicator of a compound's purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:
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e Ensure the 6-bromo-1H-indene sample is dry and finely powdered. Use a mortar and pestle
if necessary.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.

o Place the capillary tube into the heating block of the melting point apparatus.
» Heat the block rapidly to about 15-20 °C below the expected melting point.

o Decrease the heating rate to 1-2 °C per minute for accurate observation.

e Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point. A narrow
range (0.5-2 °C) typically indicates a pure compound.[6]

Boiling Point Determination (General Protocol)
The boiling point provides insight into the volatility of the compound.

Apparatus:

Small test tube or distillation flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

¢ Place a small amount of 6-bromo-1H-indene into the test tube or flask along with a few
boiling chips to ensure smooth boiling.

» Position the thermometer so that the bulb is just above the surface of the liquid.

o Gently heat the sample.
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e The boiling point is the temperature at which the liquid boils and its vapor condenses on the
thermometer bulb, creating a stable temperature reading.

Solubility Determination (General Protocol)

Understanding solubility is crucial for reaction setup, purification, and formulation.
Apparatus and Reagents:

e Small test tubes

» Vortex mixer

e Arange of solvents (e.g., water, ethanol, acetone, toluene, dichloromethane)
Procedure:

e Add a small, measured amount of 6-bromo-1H-indene (e.g., 10 mg) to a test tube.
e Add a small volume of the chosen solvent (e.g., 1 mL).

 Vigorously mix the contents using a vortex mixer for a set period (e.g., 1-2 minutes).

 Visually inspect the solution. If the solid has completely dissolved, the compound is soluble.
If not, it can be classified as partially soluble or insoluble.

e The process can be repeated with heating to assess temperature effects on solubility.

Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for the characterization of the physical
properties of a synthesized or acquired chemical compound like 6-bromo-1H-indene.
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Workflow for Physical Property Characterization.

Logical Relationships of Physical Properties

This diagram illustrates the interconnectedness of the fundamental physical properties of a

molecule like 6-bromo-1H-indene.
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Interrelationships of Core Physical Properties.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific, publicly available scientific literature detailing the biological
activities or associated signaling pathways for 6-bromo-1H-indene. While the broader class of
indane and indazole derivatives has been investigated for a range of therapeutic applications,
including anti-inflammatory, antiviral, and anticancer properties, direct studies on 6-bromo-1H-
indene are not yet prevalent.[7][8][9] Researchers are encouraged to explore this compound's
potential biological effects, given the established activities of structurally related molecules.

Conclusion

This technical guide has summarized the core physical properties of 6-bromo-1H-indene and
provided generalized experimental protocols for their determination. The data presented serves
as a valuable resource for researchers utilizing this compound in synthetic chemistry, drug
discovery, and materials science. Further investigation into the biological activities of 6-bromo-
1H-indene is warranted to explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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